N-[[2-(Methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide

• IUPAC Name: N-[[2-(methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide
• InChI: InChI=1S/C11H17NO3/c1-3-5-10(13)12-8-11(9-14-2)6-4-7-15-11/h4,6-9H2,1-2H3,(H,12,13)
• InChI Key: VVVHPSJLRVECES-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1(CCCO1)COC
• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• CAS No.: 2411257-84-4

Description

N-[[2-(Methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide is a synthetic organic compound with a unique structure that combines an oxolane ring with a but-2-ynamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[2-(Methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide typically involves the reaction of oxolane derivatives with but-2-ynamide precursors. One common method includes the use of methoxymethyl oxolane as a starting material, which undergoes a series of reactions to introduce the but-2-ynamide group. The reaction conditions often involve the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

N-[[2-(Methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double or triple bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary but often involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce saturated compounds.

Scientific Research Applications

N-[[2-(Methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe or ligand in biochemical studies.

Industry: It can be used in the synthesis of materials with specific properties.

Mechanism of Action

The mechanism of action of N-[[2-(Methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other oxolane derivatives and but-2-ynamide analogs. Examples include:

• N-[2-Methoxy-2-(oxolan-3-yl)ethyl]but-2-ynamide
• (E)-4-(Dimethylamino)-N-[[2-(methoxymethyl)oxolan-2-yl]methyl]but-2-enamide.

Uniqueness

N-[[2-(Methoxymethyl)oxolan-2-yl]methyl]but-2-ynamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various applications that require specific reactivity and interactions.